![molecular formula C4H8ClN3 B6610635 1,5-dimethyl-1H-1,2,4-triazole hydrochloride CAS No. 2866307-10-8](/img/structure/B6610635.png)
1,5-dimethyl-1H-1,2,4-triazole hydrochloride
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Description
1,5-dimethyl-1H-1,2,4-triazole hydrochloride is a derivative of 1,2,4-triazole, a five-membered heterocyclic compound containing two carbon atoms and three nitrogen atoms . The 1,2,4-triazole ring is an important active pharmaceutical scaffold that can form hydrogen bonds with different targets, leading to the improvement of pharmacokinetics, pharmacological, and toxicological properties of compounds .
Synthesis Analysis
The synthesis of 1,2,4-triazole derivatives, including this compound, involves various methods. One common method involves the reaction of hydrazines and formamide under microwave irradiation in the absence of a catalyst . Another method involves a multicomponent reaction of aryl hydrazines, paraformaldehyde, NH4OAc, and alcohols . The structures of these derivatives are confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy, and Elemental analysis .Molecular Structure Analysis
The molecular structure of this compound is characterized by the presence of a 1,2,4-triazole ring, which is a five-membered heterocyclic ring containing two carbon atoms and three nitrogen atoms . The IR absorption spectra of 1,2,4-triazole derivatives are characterized by the presence of two signals for C=O groups at 1650–1712 cm−1 .Chemical Reactions Analysis
The chemical reactions involving this compound are diverse. For instance, 1,2,4-triazole derivatives can undergo various reactions to form compounds with promising cytotoxic activity . The 1,2,4-triazole ring can also participate in various reactions due to its ability to form hydrogen bonds with different targets .Future Directions
The future directions for the study of 1,5-dimethyl-1H-1,2,4-triazole hydrochloride and other 1,2,4-triazole derivatives include the discovery and development of more effective and potent anticancer agents . There is also a need to develop new classes of antibacterial agents to fight multidrug-resistant pathogens . The therapeutic importance of 1,2,4-triazole derivatives has led to the synthesis and study of their antimicrobial, antioxidant, and antiviral potential .
Properties
IUPAC Name |
1,5-dimethyl-1,2,4-triazole;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H7N3.ClH/c1-4-5-3-6-7(4)2;/h3H,1-2H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LGSQZBVCGMBILW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=NN1C.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H8ClN3 |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
133.58 g/mol |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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